Cas no 92492-55-2 ( )

• Product Name: &nbsp
• CAS No: 92492-55-2
• MF: C₁₄H₂₂Cl₂N₂O₄S₂
• MW: 417.371479511261
• CID: 998594
• PubChem ID: 303463
• Update Time: 2025-04-20

  Chemical and Physical Properties

Names and Identifiers

• 4-chloro-N-[4-(4-chlorobutylsulfonylamino)phenyl]butane-1-sulfonamide
• NSC-191848
• N,N'-(1,4-Phenylene)bis(4-chlorobutane-1-sulfonamide)
• DTXSID20307503
• NSC191848
• 92492-55-2
•  

• Inchi： 1S/C14H22Cl2N2O4S2/c15-9-1-3-11-23(19,20)17-13-5-7-14(8-6-13)18-24(21,22)12-4-2-10-16/h5-8,17-18H,1-4,9-12H2
• InChI Key： CSMSDOZFZKARLT-UHFFFAOYSA-N
• SMILES： ClCCCCS(NC1C=CC(=CC=1)NS(CCCCCl)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 416.04
• Monoisotopic Mass: 416.04
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 12
• Complexity: 486
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.428
• Boiling Point: 572.4°C at 760 mmHg
• Flash Point: 300°C
• Refractive Index: 1.588
• PSA: 109.10000
• LogP: 5.51560